Cas no 72943-88-5 (2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-)

72943-88-5 structure
Product Name:2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-
CAS No:72943-88-5
Molecular Formula:C27H44O3
Molecular Weight:416.63646
CID:543237
PubChem ID:54330376
2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-
- Octadecyl p-coumarate
- octadecyl 3-(4-hydroxyphenyl)prop-2-enoate
- CHEMBL5086283
- octadecyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
- AKOS025288306
- CHEBI:191987
- Octadecyl cis-p-coumarate
- octadecyl (e)-p-coumarate
- 72943-88-5
- Octadecyl E-p-coumarate
- Octadecylp-coumarate
- SCHEMBL7771767
- DTXSID10710623
- G83741
-
- InChIKey: SXXOKKBSVARFFB-BSYVCWPDSA-N
- Inchi: InChI=1S/C27H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-27(29)23-20-25-18-21-26(28)22-19-25/h18-23,28H,2-17,24H2,1H3/b23-20+
- SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC=C(C=C1)O
Computed Properties
- Exact Mass: 416.32922
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 20
- Monoisotopic Mass: 416.32904526g/mol
- Heavy Atom Count: 30
- Complexity: 410
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 10.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
- Boiling Point: 529.5±25.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
- Flash Point: 196.7±15.9 °C
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005Z9Q-50mg |
2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- |
72943-88-5 | 95% | 50mg |
$353.00 | ||
A2B Chem LLC | AC78190-5mg |
Octadecyl p-coumarate |
72943-88-5 | 5mg |
$494.00 | 2024-04-19 | ||
TargetMol Chemicals | TN4692-5 mg |
Octadecyl p-coumarate |
72943-88-5 | 98% | 5mg |
¥ 2,760 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1274286-5mg |
Octadecyl (E)-p-coumarate |
72943-88-5 | 98% | 5mg |
¥2778.00 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O84160-5 mg |
2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- |
72943-88-5 | 5mg |
¥4000.0 | 2021-09-08 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4692-1 mg |
Octadecyl p-coumarate |
72943-88-5 | 1mg |
¥2035.00 | 2022-04-26 |
2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:72943-88-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- Related Literature
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George Jackson,Erich A. Müller Phys. Chem. Chem. Phys., 2014,16, 19165-19180
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Thomas Schwarze,Carsten Dosche,Roman Flehr,Tillmann Klamroth,Hans-Gerd Löhmannsröben,Peter Saalfrank,Ernst Cleve,Hans-Jürgen Buschmann,Hans-Jürgen Holdt Chem. Commun., 2010,46, 2034-2036
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3. Back cover
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Patrick Commins,Israel Tilahun Desta,Durga Prasad Karothu,Manas K. Panda,Panče Naumov Chem. Commun., 2016,52, 13941-13954
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8. Exploring high-energy and low-sensitivity energetic compounds based on experiments and DFT studies†Qiaoli Li,Shenshen Li,Jijun Xiao New J. Chem., 2023,47, 19523-19528
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Mark Bart,Peter W. Harland,James E. Hudson,Claire Vallance Phys. Chem. Chem. Phys., 2001,3, 800-806
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